Cas no 13603-70-8 (Disulfone, dioctyl)
Disulfone, dioctyl structure
Product Name:Disulfone, dioctyl
CAS No:13603-70-8
MF:C16H34O4S2
MW:354.568763256073
CID:142085
PubChem ID:83610
Update Time:2025-04-19
Disulfone, dioctyl Chemical and Physical Properties
Names and Identifiers
-
- Disulfone, dioctyl
- 1-octylsulfonylsulfonyloctane
- octyl disulphone
- 1,2-dioctyldisulfane 1,1,2,2-tetraoxide
- Octyl disulfone
- Dioctyl disulfon
- Einecs 237-090-8
- DTXSID1065558
- NS00024405
- 13603-70-8
-
- Inchi: 1S/C16H34O4S2/c1-3-5-7-9-11-13-15-21(17,18)22(19,20)16-14-12-10-8-6-4-2/h3-16H2,1-2H3
- InChI Key: KKEJKYBURSQHHW-UHFFFAOYSA-N
- SMILES: S(CCCCCCCC)(=O)(=O)S(CCCCCCCC)(=O)=O
Computed Properties
- Exact Mass: 354.19002
- Monoisotopic Mass: 354.19
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 15
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85A^2
- XLogP3: 6
Experimental Properties
- Density: 1.059
- Boiling Point: 463°C at 760 mmHg
- Flash Point: 256.5°C
- Refractive Index: 1.472
- PSA: 68.28
Disulfone, dioctyl Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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